Cas no 1804829-70-6 (3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine)
3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H5F5INO/c1-3-6(7(9)10)4(14)2-5(15-3)16-8(11,12)13/h2,7H,1H3
- InChI Key: ITQAGQNBEWOUNX-UHFFFAOYSA-N
- SMILES: IC1C=C(N=C(C)C=1C(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 4
- Topological Polar Surface Area: 22.1
3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090933-1g |
3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine |
1804829-70-6 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine
Introduction to 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804829-70-6)
3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804829-70-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The molecular structure of 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a difluoromethyl group at the C3 position, an iodo group at the C4 position, a methyl group at the C2 position, and a trifluoromethoxy group at the C6 position. These substituents contribute to the compound's unique electronic and steric properties, which are critical for its potential biological activity. The fluorine atoms, in particular, introduce strong electron-withdrawing effects and can enhance metabolic stability, making this compound an attractive scaffold for drug design.
In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. The combination of fluorine-containing groups with other functional moieties has been shown to modulate binding affinity and selectivity in target proteins. For instance, studies have demonstrated that fluorinated pyridines can improve oral bioavailability and reduce susceptibility to metabolic degradation. The presence of an iodo group in this compound also suggests potential utility in cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.
One of the most compelling aspects of 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine is its versatility as a building block for more complex structures. Researchers have utilized similar pyridine derivatives in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The difluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets by increasing lipophilicity and reducing polar surface area. This feature is particularly valuable in the design of small-molecule drugs that require optimal pharmacokinetic profiles.
Recent advancements in computational chemistry have further facilitated the exploration of this compound's potential applications. Molecular modeling studies have indicated that modifications to the substitution pattern on the pyridine ring can significantly influence binding affinity and selectivity. For example, computational analyses have suggested that optimizing the spatial arrangement of fluorinated groups can improve interactions with specific protein targets. These insights have guided experimental efforts to develop more potent and selective derivatives.
The synthesis of 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine presents unique challenges due to its complex substitution pattern. However, recent reports have described efficient synthetic routes that leverage modern methodologies such as transition-metal-catalyzed cross-coupling reactions. These approaches have enabled the rapid construction of analogues with varying substitution patterns, allowing for rapid screening of biological activity. The ability to synthesize these derivatives efficiently is crucial for accelerating drug discovery efforts.
Beyond its synthetic utility, 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine has shown promise in preclinical studies as a lead compound for therapeutic intervention. Initial investigations have revealed interesting biological activities that warrant further exploration. For instance, some derivatives have demonstrated inhibitory effects on enzymes involved in cancer pathways, suggesting potential applications in oncology research. Additionally, the compound's structural features make it a suitable candidate for developing treatments against neurological disorders and infectious diseases.
The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoroaryl and fluoroalkyl groups are frequently incorporated into drug molecules due to their ability to modulate pharmacokinetic properties and enhance therapeutic efficacy. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine exemplifies this trend and underscores its significance as a pharmacophore. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in drug development.
In conclusion, 3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804829-70-6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of substituents makes it a versatile scaffold for further chemical manipulation and biological evaluation. As our understanding of structure-function relationships continues to evolve, compounds like this one will undoubtedly contribute to the discovery of new therapeutic strategies across multiple disease areas.
1804829-70-6 (3-(Difluoromethyl)-4-iodo-2-methyl-6-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)